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Compound of Interest

Compound Name: Diphenylborinic acid

CAS No.: 2622-89-1

Cat. No.: B1205314

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the detection and quantification of

flavonoids using 2-Aminoethyl diphenylborinate (2-APB), a widely used reagent also known as

Naturstoffreagenz A (Natural Product Reagent A) or Neu's reagent. This document covers

applications in thin-layer chromatography (TLC), spectrofluorometry, and fluorescence

microscopy.

Introduction
2-Aminoethyl diphenylborinate (2-APB) is a versatile derivatizing agent that forms stable,

fluorescent complexes with flavonoids. This property allows for the sensitive detection and

quantification of this important class of plant secondary metabolites. The reaction is based on

the formation of a five- or six-membered ring between the boronic acid moiety of 2-APB and

hydroxyl and keto groups on the flavonoid backbone. The resulting complex exhibits enhanced

fluorescence, typically in the green to orange region of the spectrum, when excited with UV or

blue light.[1] For a stable fluorescent complex to form, flavonoids generally require a keto group

at the C4 position and at least one hydroxyl group at the C3 or C5 position.[1][2]
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Applications
This reagent can be employed for:

Qualitative and Quantitative Analysis by Thin-Layer Chromatography (TLC/HPTLC): Rapid

screening and quantification of flavonoids in plant extracts and other biological samples.

Spectrofluorometric Quantification: Sensitive measurement of flavonoid concentrations in

solution, including cellular extracts.

In Situ Localization by Fluorescence Microscopy: Visualization of flavonoid accumulation and

distribution within plant tissues and cells.[1]

Quantitative Data Summary
The fluorescence characteristics of 2-APB-flavonoid complexes are dependent on the specific

flavonoid structure. The following table summarizes key quantitative data for the detection of

various flavonoids.
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Flavonoid Application
Excitation
Wavelength
(nm)

Emission
Wavelength
(nm)

Observed
Fluorescen
ce Color
(on TLC)

Reference

Quercetin
Spectrofluoro

metry
485 535 Orange [3]

Luteolin HPTLC
366 (UV

Lamp)
- Bright Yellow [4]

Apigenin HPTLC
366 (UV

Lamp)
- Parrot Green [4]

Kaempferol TLC
366 (UV

Lamp)
- Yellow-Green [5]

Rutin HPTLC
366 (UV

Lamp)
- Orange [6]

Vitexin HPTLC
366 (UV

Lamp)
- Yellow [6]

Myricetin TLC
366 (UV

Lamp)
- Orange [7]

Chrysin TLC
366 (UV

Lamp)
- Orange [7]

Naringenin TLC
366 (UV

Lamp)
- Green [7]

Pinocembrin TLC
366 (UV

Lamp)
- Green [7]

Experimental Protocols
Thin-Layer Chromatography (TLC/HPTLC) for Flavonoid
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This protocol describes the qualitative and semi-quantitative analysis of flavonoids in a sample

extract.

4.1.1. Materials

TLC or HPTLC plates (silica gel 60 F254)

Sample extract (e.g., methanolic plant extract)

Flavonoid standards (e.g., quercetin, rutin, kaempferol)

Natural Product (NP) Reagent (Solution A): 1% (w/v) 2-Aminoethyl diphenylborinate in

methanol.[7] Prepare fresh.

Polyethylene Glycol (PEG) Reagent (Solution B): 5% (w/v) Polyethylene glycol 400 (PEG

400) in ethanol.

Developing solvent (mobile phase): e.g., ethyl acetate, formic acid, glacial acetic acid, water

(100:11:11:26, v/v/v/v) or toluene:ethyl acetate:formic acid (6:4:0.3, v/v/v).[4]

TLC developing chamber

Spraying or dipping device for reagent application

UV lamp (366 nm)

Documentation system (camera or TLC scanner)

4.1.2. Protocol

Sample and Standard Application: Apply the sample extract and flavonoid standards as

bands or spots onto the TLC/HPTLC plate.

Chromatographic Development: Place the plate in a TLC chamber saturated with the

developing solvent and allow the solvent front to migrate to the desired height.

Drying: Remove the plate from the chamber and dry it completely, either at room

temperature or in a drying oven.
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Derivatization:

Spraying Method: Uniformly spray the dried plate with Solution A (NP Reagent), followed

by Solution B (PEG Reagent).

Dipping Method: Dip the plate in Solution A for a few seconds, allow the solvent to

evaporate, and then dip it in Solution B.

Visualization: After a short drying period, visualize the chromatogram under a UV lamp at

366 nm. Flavonoid-2-APB complexes will appear as fluorescent spots of varying colors (e.g.,

yellow, green, orange).

Documentation and Analysis: Document the chromatogram using a suitable imaging system.

For quantitative analysis, a TLC scanner can be used to measure the fluorescence intensity

of the spots.
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TLC/HPTLC Workflow for Flavonoid Detection

Sample/Standard Application on TLC Plate

Chromatographic Development

Drying of the Plate

Derivatization with NP/PEG Reagents

Visualization under UV Light (366 nm)

Data Analysis and Quantification
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TLC/HPTLC Workflow for Flavonoid Detection

Spectrofluorometric Quantification of Flavonoids
This protocol allows for the sensitive quantification of total flavonoids in a solution, such as a

cellular extract. The protocol is optimized for quercetin but can be adapted for other flavonoids.

4.2.1. Materials

Sample solution (e.g., cellular extract containing flavonoids)
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Flavonoid standard solution (e.g., quercetin in a suitable solvent)

2-APB Staining Solution: 100 µM 2-Aminoethyl diphenylborinate in a suitable buffer or

solvent.

Fluorometer or microplate reader with fluorescence capabilities

96-well black microplates

4.2.2. Protocol

Sample Preparation: Prepare serial dilutions of the flavonoid standard to generate a

calibration curve. Prepare the sample solutions at an appropriate dilution to fall within the

linear range of the assay.

Reaction Setup: In a 96-well black microplate, add an equal volume of the sample or

standard solution and the 2-APB Staining Solution (1:1, v/v).[3]

Incubation: Incubate the plate at room temperature for a sufficient time to allow for complex

formation (e.g., 10-20 minutes), protected from light.

Fluorescence Measurement: Measure the fluorescence intensity using a fluorometer set to

the appropriate excitation and emission wavelengths. For the quercetin-2-APB complex, use

an excitation wavelength of 485 nm and an emission wavelength of 535 nm.[3]

Quantification: Generate a standard curve by plotting the fluorescence intensity of the

standards against their concentrations. Use the standard curve to determine the flavonoid

concentration in the unknown samples.
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Spectrofluorometric Quantification Workflow

Prepare Flavonoid Standards and Samples

Add 2-APB Staining Solution

Incubate at Room Temperature

Measure Fluorescence (Ex/Em)

Generate Standard Curve

Determine Sample Concentration

Click to download full resolution via product page

Spectrofluorometric Quantification Workflow

Fluorescence Microscopy for In Situ Flavonoid
Localization
This protocol is for the visualization of flavonoids in plant tissues.

4.3.1. Materials
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Plant tissue sections (freshly prepared)

DPBA Staining Solution: 0.05% to 0.25% (w/v) 2-Aminoethyl diphenylborinate (DPBA) in a

suitable buffer or solvent (e.g., 50% ethanol).

Microscope slides and coverslips

Fluorescence microscope equipped with appropriate filter sets (e.g., blue light excitation).

4.3.2. Protocol

Sample Preparation: Prepare thin sections of the plant tissue of interest.

Staining: Mount the tissue section on a microscope slide in a drop of the DPBA Staining

Solution.

Incubation: Cover the section with a coverslip and allow it to incubate for at least 20 minutes

at room temperature in the dark.

Microscopy: Observe the stained tissue under a fluorescence microscope using a filter set

appropriate for the expected fluorescence of the flavonoid-DPBA complex (e.g., excitation

around 405-488 nm and emission above 500 nm).

Image Capture: Capture fluorescence images to document the localization of flavonoids

within the tissue.

Mechanism of Action
2-Aminoethyl diphenylborinate reacts with flavonoids that possess specific structural features,

primarily a ketone group and adjacent hydroxyl groups. The boron atom in 2-APB acts as a

Lewis acid, forming a coordinate bond with the oxygen atoms of the flavonoid. This results in

the formation of a stable, fluorescent five- or six-membered chelate ring. The two main binding

sites on many flavonoids are the 3',4'-ortho-dihydroxyl group on the B-ring and the 5-hydroxy-4-

keto group spanning the A and C rings.[8] The resulting complex has an extended conjugated

system, which leads to a bathochromic shift (shift to longer wavelengths) in the absorption and

emission spectra, and an increase in fluorescence quantum yield.
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Flavonoid-2-APB Complex Formation

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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